Cas no 7561-48-0 (2-(4-Methylphenyl)-1H-indene-1,3(2H)-dione)

2-(4-Methylphenyl)-1H-indene-1,3(2H)-dione structure
7561-48-0 structure
Product Name:2-(4-Methylphenyl)-1H-indene-1,3(2H)-dione
CAS No:7561-48-0
MF:C16H12O2
MW:236.265284538269
CID:1085401
Update Time:2025-04-20

2-(4-Methylphenyl)-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(p-Tolyl)-1H-indene-1,3(2H)-dione
    • 2-(4-METHYLPHENYL)-1H-INDENE-1,3(2H)-DIONE
    • 2-(4-methylphenyl)indene-1,3-dione
    • 1,3-Indandione, 2-(4-methylphenyl)-
    • 1H-Indene-1,3(2H)-dione, 2-(4-methylphenyl)-
    • 2-(4-Methyl-phenyl)-1,3-indandion
    • 2-(4-Methylphenyl)-1,3-indandione
    • 2-(4-methylphenyl)-1,3-indiandione
    • 2-(4-Methyl-phenyl)-indan-1,3-dion
    • 2-(4-methylphenyl)indan-1,3-dione
    • 2-< 4-Methyl-phenyl> -indandion-(1,3)
    • 2-p-Tolyl-indan-1,3-dion
    • 2-p-tolyl-indan-1,3-dione
    • AC1L47YG
    • AC1Q2KG3
    • BRN 2106995
    • Maybridge3_005874
    • Oprea1_439782
    • 2-(4-Methylphenyl)-1H-indene-1,3(2H)-dione
    • Inchi: 1S/C16H12O2/c1-10-6-8-11(9-7-10)14-15(17)12-4-2-3-5-13(12)16(14)18/h2-9,14H,1H3
    • InChI Key: UZRVEOMTWFQDCD-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C1C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 236.08376
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 34.14

2-(4-Methylphenyl)-1H-indene-1,3(2H)-dione Pricemore >>

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